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Compound of Interest

Compound Name: HS-1793

Cat. No.: B1663265 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: HS-1793 is a synthetic analog of resveratrol, demonstrating enhanced stability

and bioavailability.[1][2] It has garnered significant interest in cancer research due to its potent

anti-tumor, anti-inflammatory, and anti-angiogenic properties.[1][2] HS-1793 has been shown to

induce apoptosis and cell cycle arrest in various cancer cell lines by modulating key signaling

pathways, including the inhibition of PI3K/Akt and the stabilization of p53.[1][3] This document

provides a detailed protocol for the preparation of a sterile HS-1793 stock solution for use in in

vitro cell culture experiments.

I. Quantitative Data Summary
A summary of the essential quantitative data for HS-1793 is presented in the table below for

quick reference.
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Property Value Source

Molecular Weight 252.26 g/mol [4]

Chemical Formula C₁₆H₁₂O₃ [4]

CAS Number 927885-00-5 [4]

Appearance Off-white to light yellow solid [4]

Solubility in DMSO 125 mg/mL (495.52 mM) [4]

Storage of Powder
-20°C for 3 years or 4°C for 2

years
[4]

Storage of Stock Solution
-80°C for 6 months or -20°C

for 1 month
[4]

II. Experimental Protocol: Preparation of a 10 mM
HS-1793 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of HS-1793 in Dimethyl

Sulfoxide (DMSO).

A. Materials:

HS-1793 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile pipette tips

Vortex mixer

Water bath sonicator

Sterile 0.22 µm syringe filter
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Sterile syringe

B. Procedure:

Pre-warming HS-1793: Before opening, allow the vial of HS-1793 powder to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation from forming inside

the vial, which can affect the stability of the compound.

Calculating the Required Mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of HS-1793 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 252.26 g/mol

Mass (g) = 0.0025226 g = 2.52 mg

Weigh out 2.52 mg of HS-1793 powder using an analytical balance and place it into a

sterile microcentrifuge tube.

Dissolution:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the HS-1793 powder.

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[4] It is noted that hygroscopic DMSO can impact solubility, so using a freshly

opened bottle is recommended.[4]

Sterilization:

To ensure the sterility of the stock solution for cell culture use, filter the solution through a

0.22 µm syringe filter into a new sterile microcentrifuge tube.

Aliquoting and Storage:
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Aliquot the sterile stock solution into smaller volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4]

C. Final Concentration in Cell Culture Medium:

When treating cells, the final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

For example, to achieve a final concentration of 10 µM HS-1793 in 1 mL of cell culture

medium, add 1 µL of the 10 mM stock solution.

III. Visualizations
A. Signaling Pathways Modulated by HS-1793

HS-1793 exerts its anti-cancer effects by targeting multiple signaling pathways. It has been

shown to inhibit the PI3K/Akt pathway, leading to the stabilization of the tumor suppressor p53.

[1] Furthermore, HS-1793 can interfere with the interaction between p53 and its negative

regulator MDM2.[3] The compound also downregulates hypoxia-inducible factor 1-alpha (HIF-

1α) and vascular endothelial growth factor (VEGF), key mediators of angiogenesis.[1][5] In

inflammatory responses, HS-1793 can suppress the TLR4-mediated NF-κB signaling pathway.

[6]
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Caption: Signaling pathways modulated by HS-1793.

B. Experimental Workflow for HS-1793 Stock Solution Preparation

The following diagram illustrates the sequential steps involved in the preparation of the HS-
1793 stock solution.
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Caption: Workflow for preparing HS-1793 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

2. tandfonline.com [tandfonline.com]

3. HS-1793 inhibits cell proliferation in lung cancer by interfering with the interaction between
p53 and MDM2 - PMC [pmc.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. HS-1793, a resveratrol analogue, downregulates the expression of hypoxia-induced HIF-1
and VEGF and inhibits tumor growth of human breast cancer cells in a nude mouse
xenograft model - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Resveratrol analogue, HS-1793, inhibits inflammatory mediator release from
macrophages by interfering with the TLR4 mediated NF-κB activation - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes & Protocols: Preparation of HS-1793
Stock Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663265#how-to-prepare-hs-1793-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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